2-[[4-(5-Chloro-2-ethoxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol

• Molecular Formula: C17H23ClN6O2
• Molecular Weight: 378.9 g/mol
• IUPAC Name: 2-[[4-(5-chloro-2-ethoxyanilino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]amino]ethanol
• InChI: InChI=1S/C17H23ClN6O2/c1-2-26-14-6-5-12(18)11-13(14)20-16-21-15(19-7-10-25)22-17(23-16)24-8-3-4-9-24/h5-6,11,25H,2-4,7-10H2,1H3,(H2,19,20,21,22,23)
• InChI Key: QBTRNSWZTVNAIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)NC2=NC(=NC(=N2)NCCO)N3CCCC3

Description

2-[[4-(5-chloro-2-ethoxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol is an aromatic ether.

Scientific Research Applications

Molecular and Crystal Structures

• Studies have focused on understanding the molecular and crystal structures of related triazine compounds. For example, research on the molecular and crystal structure of triazolo[1,5-a][1,3,5]triazines has provided insights into the geometry and intermolecular interactions of such compounds (Dolzhenko et al., 2011).

Synthesis and Antimicrobial Activity

• The synthesis of pyridine derivatives and their potential antimicrobial activity has been a significant area of research. Studies have explored various synthesis methods and evaluated the antimicrobial properties of these compounds (Patel, Agravat, & Shaikh, 2011).

Cyclization Reactions

• Research on cyclisation reactions of azolylhydrazones derived from compounds such as ethyl cyanoacetate and malononitrile, leading to the formation of azolo[5,1-c][1,2,4]triazines, provides valuable insights into the chemical behavior and potential applications of these compounds in synthesizing new materials (Gray, Stevens, Tennant, & Vevers, 1976).

Anticancer Agents

• The synthesis of compounds with potential as anticancer agents has been explored. For example, the development of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines has implications for the development of new therapeutic agents (Temple et al., 1983).

Reaction and Complexation Studies

• Investigations into the reaction of related amines with pyridine-2-carbaldehyde and complexation with metals like CuII and CdII offer insights into the chemical properties and potential industrial applications of these compounds (Mardani et al., 2019).